N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C15H19F2N3O2/c1-20-6-4-10(5-7-20)9-18-14(21)15(22)19-13-3-2-11(16)8-12(13)17/h2-3,8,10H,4-7,9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: MTVHPAGCXLAALR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H19F2N3O2
• Molecular Weight: 311.33 g/mol

Description

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide (DFMPA) is an organic compound that has been studied extensively for its potential use in a variety of scientific research applications. It is a fluorinated derivative of ethanediamide, and has been used as a model compound to study the effects of fluorination on the physical and chemical properties of organic molecules. DFMPA has a variety of biochemical and physiological effects, and has been found to be useful in a number of laboratory experiments.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide has been widely used in a variety of scientific research applications. It has been used as a model compound to study the effects of fluorination on the physical and chemical properties of organic molecules. It has also been used to study the effects of fluorination on the reactivity of organic molecules. Additionally, this compound has been used as a reagent in the synthesis of other organic compounds.

Mechanism of Action

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide has been found to inhibit the enzyme acetylcholinesterase (AChE) in a dose-dependent manner. AChE is an enzyme that breaks down the neurotransmitter acetylcholine, and its inhibition leads to increased levels of acetylcholine in the body. This increase in acetylcholine can lead to a variety of physiological effects, including increased alertness, improved cognitive performance, and improved memory.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its inhibition of AChE, this compound has also been found to have antioxidant, anti-inflammatory, and anti-cancer effects. Additionally, this compound has been found to have neuroprotective effects, and may be useful in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and has been found to be stable in a variety of solvents. Additionally, this compound has a wide range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, this compound also has some limitations. It is relatively insoluble in water, and can be difficult to dissolve in aqueous solutions. Additionally, the effects of this compound can be difficult to replicate in laboratory experiments, as the compound can interact with other compounds in the solution.

Future Directions

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide has a number of potential future applications. It may be useful in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease. Additionally, it may be useful in the development of new compounds for use in medical imaging and diagnostics. Additionally, this compound may be useful in the development of new compounds for use in drug delivery systems. Finally, this compound may be useful in the development of new compounds for use in the treatment of cancer.

Synthesis Methods

N-(2,4-difluorophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide is synthesized from the reaction of 2,4-difluorophenyl isocyanate and 1-methylpiperidin-4-ylmethyl amine in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is typically carried out in a polar solvent, such as dimethylformamide (DMF). The reaction is typically carried out at room temperature, and the product is isolated by precipitation or crystallization.